Cas no 1932336-96-3 ((2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid)

• Product Name: (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• CAS No: 1932336-96-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5737899
• PubChem ID: 98010224
• Update Time: 2026-03-11

(2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-Boc-2-methylpiperidine-4-carboxylic acid
• (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• trans-()-N-Boc-2-Methyl-1,4-piperidinedicarboxylicAcid
• (2r,4s)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylicacid
• Trans-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• 1,4-PIperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester, (2R,4S)-
• 1932336-96-3
• trans-()-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
• P20874
• 1250957-28-8
• (2R,4S)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• MFCD31743439
• AS-84612
• EN300-192931
• (2R,4S)-Rel-1-(tert-butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• CS-0310256
• (2R,4S)-1-(tert-butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• (2R,4S)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： JYCRXMSJGZWACP-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C(=O)O)C[C@H]1C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid

Introduction to (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic Acid (CAS No. 1932336-96-3)

(2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1932336-96-3, is a derivative of piperidine and features a protective group at the carbonyl position, making it a valuable intermediate in the synthesis of more complex molecules. The precise stereochemistry of this compound, with the (2R,4S) configuration, is crucial for its biological activity and has been the focus of numerous studies.

The utility of (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid stems from its ability to serve as a building block in the construction of peptidomimetics and other pharmacologically relevant molecules. The tert-butoxy carbonyl (Boc) group provides stability and protection during synthetic procedures, allowing for selective modifications at other positions. This characteristic makes it particularly useful in multi-step syntheses where functional group tolerance and selectivity are paramount.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter systems. The specific stereochemistry of (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid aligns with the configurations of naturally occurring amino acids, which are often critical for receptor binding and biological activity. This has led to its investigation as a potential scaffold for drugs targeting conditions such as depression, anxiety, and cognitive disorders.

One of the most compelling aspects of this compound is its role in the development of enantiopure drugs. The presence of stereocenters at the 2- and 4-positions ensures that only one enantiomer is present, which can significantly impact pharmacokinetic properties and reduce the likelihood of adverse effects associated with racemic mixtures. This is particularly important in modern drug design, where enantiomeric purity is often a regulatory requirement.

The synthesis of (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid involves a series of well-established organic reactions, including chiral resolution or asymmetric synthesis techniques. The Boc protection group is typically introduced early in the synthesis to prevent unwanted side reactions at the carbonyl position. Subsequent steps may involve nucleophilic substitution or condensation reactions to build up the rest of the molecule. The stereochemistry is often maintained through careful control of reaction conditions and the use of chiral auxiliaries or catalysts.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. For instance, biocatalytic approaches using engineered enzymes have been explored to improve yields and reduce environmental impact. These methods leverage natural catalytic processes to achieve complex stereoselective transformations with high efficiency.

The pharmacological potential of derivatives derived from (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid has been investigated in several preclinical studies. Researchers have synthesized analogs targeting various receptors, including serotonin and dopamine receptors, which play key roles in mood regulation and cognitive function. Preliminary results suggest that these compounds exhibit promising activity without significant side effects at therapeutic doses.

The role of computational chemistry in optimizing derivatives derived from this compound cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. This approach helps in designing molecules with enhanced potency and selectivity before they are synthesized in the lab.

In conclusion, (2R,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid (CAS No. 1932336-96-3) represents a significant advancement in pharmaceutical chemistry. Its unique structure and stereochemistry make it an invaluable tool for developing novel therapeutics targeting neurological disorders. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery is likely to grow even further.